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Compound of Interest

Compound Name: LY 292728

Cat. No.: B1675655

An overview of the potent and selective leukotriene B4 receptor antagonist, LY292728,
detailing its binding affinity, functional antagonism, and the methodologies used for its
characterization.

Introduction

LY292728 is a potent and selective antagonist of the leukotriene B4 (LTB4) receptor.[1] LTB4 is
a powerful lipid mediator involved in a variety of inflammatory responses. By blocking the LTB4
receptor, LY292728 presents a therapeutic potential for managing inflammatory diseases. This
technical guide provides a comprehensive selectivity profile of LY292728, including its binding
affinity and functional antagonism, alongside detailed experimental protocols for the assays
used in its characterization. This document is intended for researchers, scientists, and
professionals in the field of drug development.

Core Selectivity Profile

LY292728 demonstrates high affinity for the leukotriene B4 receptor, with variations in potency
observed across different species. The selectivity of this compound is a critical aspect of its
pharmacological profile, indicating a targeted mechanism of action with a potentially favorable
safety profile.

Quantitative Data: Binding Affinity
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The binding affinity of LY292728 to the LTB4 receptor has been determined through radioligand
binding assays. The equilibrium dissociation constant (Ki) serves as a measure of this affinity,
with lower values indicating a stronger binding interaction.

Species TissuelCell Type Ki (nM)
Human Neutrophils 0.47[1]
Guinea Pig Lung Membranes 0.04[1]

Table 1: Binding Affinity of LY292728 for the Leukotriene B4 Receptor

Signaling Pathways and Functional Antagonism

The leukotriene B4 receptor is a G protein-coupled receptor (GPCR) that primarily signals
through the Gi/o and Gq pathways. Activation of these pathways by LTB4 leads to a cascade of
intracellular events, including the mobilization of calcium and the activation of various protein
kinases, ultimately resulting in a pro-inflammatory response.

LY292728 acts as an antagonist, blocking the binding of LTB4 to its receptor and thereby
inhibiting these downstream signaling events. The functional antagonism of LY292728 is
typically assessed through cellular assays that measure the inhibition of LTB4-induced
responses, such as calcium mobilization.

Leukotriene B4 Receptor Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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